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Disclaimer
Acid Black 107 is a dye predominantly utilized in the textile and leather industries for coloring

materials such as wool, silk, and nylon.[1][2][3][4][5][6][7][8] To date, there is a notable absence

of established and validated applications for Acid Black 107 in routine biological staining

techniques within the published scientific literature. The following application notes and

protocols are therefore presented as a theoretical exploration of its potential use in histology,

based on the general principles of acid dye chemistry and staining mechanisms. These

protocols are intended to serve as a foundational guide for researchers interested in

investigating novel staining methodologies and will require optimization and validation for

specific research applications.

Introduction
Acid dyes are anionic molecules that carry a net negative charge, typically due to the presence

of sulfonic acid groups.[9] In biological staining, these dyes are employed in acidic solutions

where they form ionic bonds with positively charged (cationic) tissue components.[10] Key

targets for acid dyes include the amino groups of proteins found abundantly in the cytoplasm,

muscle, and collagen fibers.[9][10] Given that Acid Black 107 is an acid dye, it can be

hypothesized to have an affinity for these acidophilic tissue elements.[2] This document

outlines a potential application of Acid Black 107 as a component in a trichrome staining

method for the differentiation of collagenous and non-collagenous tissue components.
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Chemical and Physical Properties of Acid Black 107
A summary of the relevant properties of Acid Black 107 is provided below. This data can

inform the preparation of staining solutions and the design of experimental protocols.

Property Value Source

C.I. Name Acid Black 107 [5]

CAS Number 12218-96-1 [5]

Molecular Formula C38H22CrN7Na2O12S [5]

Appearance Black Powder [5][11]

Solubility in Water
Water soluble; aqueous

solution is blue-gray
[1][11]

Hypothetical Application: Modified Trichrome Stain
for Collagen Visualization
The following protocol is a hypothetical adaptation of the widely used Masson's Trichrome

stain, where Acid Black 107 is substituted for the more traditional Aniline Blue or Light Green

to stain collagen. The principle of this technique relies on the sequential application of different

anionic dyes of varying molecular weights to selectively stain different tissue components.

Principle of the Hypothetical Staining Method
In this proposed method, the tissue section is first stained with an iron hematoxylin to color the

cell nuclei. Subsequently, a red cytoplasmic stain of a smaller molecular weight is applied,

which is then displaced from the collagen fibers by a mordant

(phosphomolybdic/phosphotungstic acid). Finally, Acid Black 107, a larger molecule, is

introduced and is expected to bind specifically to the mordanted collagen, coloring it black or

dark gray.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874805.htm
https://emperordye.com/tds/acid-black-107.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874805.htm
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Preparation Staining Procedure Final Steps

Deparaffinize and Rehydrate Wash in Distilled Water Nuclear Staining
(Weigert's Hematoxylin) Wash in Running Tap Water Cytoplasmic Staining

(Biebrich Scarlet-Acid Fuchsin) Rinse in Distilled Water Differentiation and Mordanting
(Phosphomolybdic/Phosphotungstic Acid)

Collagen Staining
(Acid Black 107 Solution) Rinse in 1% Acetic Acid Dehydrate Clear Mount with Coverslip

Click to download full resolution via product page

Caption: Hypothetical workflow for a modified trichrome stain using Acid Black 107.

Required Reagents
Weigert's Iron Hematoxylin: Prepare fresh by mixing equal parts of Solution A (1%

hematoxylin in 95% ethanol) and Solution B (4% ferric chloride in 1% aqueous HCl).

Biebrich Scarlet-Acid Fuchsin Solution: Mix 90 ml of 1% aqueous Biebrich Scarlet with 10 ml

of 1% aqueous Acid Fuchsin and 1 ml of glacial acetic acid.

Phosphomolybdic/Phosphotungstic Acid Solution: 5% aqueous solution.

Acid Black 107 Staining Solution: 1.5% Acid Black 107 in 1% aqueous acetic acid. This

concentration is theoretical and may require significant optimization.

1% Acetic Acid Solution: 1 ml of glacial acetic acid in 99 ml of distilled water.

Staining Protocol
Deparaffinization and Rehydration: Deparaffinize tissue sections through xylene and a

graded series of alcohol to distilled water.

Nuclear Staining: Immerse slides in freshly prepared Weigert's iron hematoxylin for 10

minutes.

Washing: Wash in running tap water for 10 minutes until the water runs clear.

Cytoplasmic Staining: Stain in Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.

Rinsing: Briefly rinse in distilled water.
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Differentiation and Mordanting: Place slides in 5% phosphomolybdic/phosphotungstic acid

solution for 10-15 minutes. This step removes the red stain from the collagen.

Collagen Staining: Without rinsing, transfer slides directly to the Acid Black 107 staining

solution for 10-15 minutes.

Rinsing: Rinse in 1% acetic acid solution for 1 minute.

Dehydration and Mounting: Dehydrate the sections through a graded series of alcohol, clear

in xylene, and mount with a permanent mounting medium.

Expected Results
Nuclei: Black

Cytoplasm, Muscle, Keratin: Red

Collagen: Black to dark gray

Safety and Handling
As with all laboratory chemicals, appropriate safety precautions should be taken when handling

Acid Black 107.[12][13]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat.[13]

Handling: Use in a well-ventilated area or under a chemical fume hood to minimize dust

generation and inhalation.[13] Avoid contact with skin and eyes.[12]

Storage: Store in a cool, dry place in a tightly sealed container.[13]

Conclusion and Future Directions
The protocol detailed above provides a theoretical framework for the application of Acid Black
107 in a histological context. Significant optimization of staining times, dye concentrations, and

pH may be necessary to achieve the desired staining intensity and specificity. Further research

could also explore the potential of Acid Black 107 as a counterstain in other histological or
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cytological preparations. Validation of its staining characteristics against known collagen-rich

tissues and comparison with standard trichrome methods would be essential next steps in

evaluating its utility as a biological stain.

Logical Relationship of Staining Steps

Tissue Components

Staining Reagents

Final Stained Appearance

Nuclei (Basophilic)

Black Nuclei

Cytoplasm (Acidophilic)

Red Cytoplasm

Collagen (Acidophilic)

Black/Gray Collagen

Weigert's Hematoxylin Biebrich Scarlet-Acid Fuchsin Acid Black 107

Click to download full resolution via product page

Caption: Staining logic for the hypothetical trichrome method with Acid Black 107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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